Cas no 19790-63-7 (Hexanal, 6-phenoxy-)

Hexanal, 6-phenoxy- structure
Hexanal, 6-phenoxy- structure
Product Name:Hexanal, 6-phenoxy-
CAS No:19790-63-7
MF:C12H16O2
MW:192.254243850708
CID:1389873
PubChem ID:22404490
Update Time:2025-04-20

Hexanal, 6-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Hexanal, 6-phenoxy-
    • 6-phenoxyhexanal
    • A1-05747
    • SCHEMBL96055
    • AKOS013847049
    • P16992
    • 19790-63-7
    • DTXSID00625515
    • Inchi: 1S/C12H16O2/c13-10-6-1-2-7-11-14-12-8-4-3-5-9-12/h3-5,8-10H,1-2,6-7,11H2
    • InChI Key: GRIZYJVXLJZHDV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCCCC=O

Computed Properties

  • Exact Mass: 322.15696
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 43.37
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